Cas no 686751-05-3 (1-2-(2-methyl-1H-indol-3-yl)ethyl-3-(2-methylphenyl)-1-(pyridin-3-yl)methylthiourea)

• Product name: 1-2-(2-methyl-1H-indol-3-yl)ethyl-3-(2-methylphenyl)-1-(pyridin-3-yl)methylthiourea
• CAS No: 686751-05-3
• MF: C₂₅H₂₆N₄S
• MW: 414.565743923187
• CID: 5916855
• PubChem ID: 2157702

1-2-(2-methyl-1H-indol-3-yl)ethyl-3-(2-methylphenyl)-1-(pyridin-3-yl)methylthiourea Chemical and Physical Properties

Names and Identifiers

• 1-(2-(2-methyl-1H-indol-3-yl)ethyl)-1-(pyridin-3-ylmethyl)-3-(o-tolyl)thiourea
• Thiourea, N-[2-(2-methyl-1H-indol-3-yl)ethyl]-N'-(2-methylphenyl)-N-(3-pyridinylmethyl)-
• AKOS001494602
• 686751-05-3
• 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-3-(2-methylphenyl)-1-[(pyridin-3-yl)methyl]thiourea
• F0591-0297
• 1-[2-(2-methyl-1H-indol-3-yl)ethyl]-3-(2-methylphenyl)-1-(pyridin-3-ylmethyl)thiourea
• 1-2-(2-methyl-1H-indol-3-yl)ethyl-3-(2-methylphenyl)-1-(pyridin-3-yl)methylthiourea

• Inchi： 1S/C25H26N4S/c1-18-8-3-5-11-23(18)28-25(30)29(17-20-9-7-14-26-16-20)15-13-21-19(2)27-24-12-6-4-10-22(21)24/h3-12,14,16,27H,13,15,17H2,1-2H3,(H,28,30)
• InChI Key： SCEGTGLKTZIFJY-UHFFFAOYSA-N
• SMILES： N(CCC1C2=C(NC=1C)C=CC=C2)(CC1=CC=CN=C1)C(NC1=CC=CC=C1C)=S

Computed Properties

• Exact Mass: 414.18781802g/mol
• Monoisotopic Mass: 414.18781802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų
• XLogP3: 5

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 624.1±65.0 °C(Predicted)
• pka: 13.24±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-2-(2-methyl-1H-indol-3-yl)ethyl-3-(2-methylphenyl)-1-(pyridin-3-yl)methylthiourea

Compound CAS No 686751-05-3: A Comprehensive Overview

The compound with CAS No 686751-05-3, also known as 1-2-(2-methyl-1H-indol-3-yl)ethyl-3-(2-methylphenyl)-1-(pyridin-3-yl)methylthiourea, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a methylindole moiety, a pyridine ring, and a methylthiourea functional group. These structural elements contribute to its intriguing chemical properties and potential applications in drug discovery and advanced materials.

Recent studies have highlighted the importance of methylindole derivatives in modulating biological systems, particularly in the context of enzyme inhibition and receptor binding. The pyridine ring present in this compound further enhances its electronic properties, making it a promising candidate for exploring novel therapeutic agents. Additionally, the methylthiourea group introduces versatile reactivity, enabling this compound to participate in various chemical transformations that are critical for both laboratory research and industrial applications.

From a synthetic perspective, the construction of this compound involves a series of carefully designed reactions that leverage modern organic synthesis techniques. The incorporation of methyl groups at specific positions within the indole and phenyl rings not only stabilizes the molecule but also fine-tunes its electronic characteristics. This level of structural precision is essential for achieving desired biological or chemical activities, as demonstrated in recent research where analogs of this compound were shown to exhibit potent inhibitory effects against key enzymes involved in metabolic disorders.

The physical properties of CAS No 686751-05-3 are equally noteworthy. Its melting point, solubility profile, and stability under various conditions have been extensively characterized, providing valuable insights into its suitability for different experimental setups. For instance, its relatively high stability under thermal conditions makes it an attractive candidate for processes requiring elevated temperatures, such as certain polymerization reactions or catalytic transformations.

In terms of applications, this compound has shown promise in several emerging areas. In drug discovery, its ability to interact with biomolecules such as proteins and nucleic acids suggests potential uses in developing novel pharmaceutical agents. Furthermore, its electronic properties make it a strong contender for applications in optoelectronics and sensor technologies, where materials with tailored electronic behaviors are highly sought after.

Recent advancements in computational chemistry have also shed light on the molecular dynamics of CAS No 686751-05-3. Through detailed molecular modeling studies, researchers have been able to predict how this compound might behave in different environments, from aqueous solutions to hydrophobic interfaces. These predictions are invaluable for guiding experimental efforts and optimizing its performance in real-world applications.

It is also worth noting the environmental considerations associated with this compound. As with all synthetic molecules, understanding its degradation pathways and ecological impact is crucial for ensuring sustainable practices. Preliminary studies indicate that CAS No 686751-05-3 undergoes gradual degradation under specific environmental conditions, though further research is needed to fully assess its long-term environmental footprint.

In conclusion, CAS No 686751-05-3 represents a fascinating example of how complex molecular architectures can be harnessed for diverse scientific and technological purposes. With ongoing research uncovering new facets of its properties and applications, this compound stands at the forefront of innovation in organic chemistry and related disciplines.